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Abstract
Linariifolioside is a flavonoid glycoside first isolated from Veronica linariifolia Pall. ex Link.

This document provides a comprehensive overview of the available scientific information

regarding its structural elucidation and characterization. While the definitive structure has been

reported, this guide also highlights the current limitations in publicly available data, particularly

the absence of detailed quantitative spectral information. This paper aims to serve as a

foundational resource for researchers interested in Linariifolioside, providing a summary of its

known properties and a framework for its further investigation.

Introduction
Linariifolioside is a naturally occurring flavonoid glycoside identified as luteolin-7-O-6'''-O-

acetyl-beta-D-glucosyl-(1->2)-beta-D-glucoside[1]. Flavonoid glycosides are a broad class of

plant secondary metabolites known for their diverse biological activities, including antioxidant,

anti-inflammatory, and anti-cancer properties. The structural characterization of these

compounds is a critical step in understanding their therapeutic potential and mechanism of

action. This guide focuses on the technical aspects of Linariifolioside's structural

determination.
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The chemical structure of Linariifolioside has been identified as luteolin-7-O-6'''-O-acetyl-

beta-D-glucosyl-(1->2)-beta-D-glucoside[1].

Aglycone: Luteolin

Glycosidic Moiety: A diglucoside with a (1->2) linkage.

Acyl Group: An acetyl group at the 6'''-position of the terminal glucose.

Molecular Formula: C₂₉H₃₂O₁₇[1]

Table 1: Physicochemical Properties of Linariifolioside

Property Value Reference

Molecular Formula C₂₉H₃₂O₁₇ [1]

Melting Point 232-234 °C (dec.) [1]

Structural Elucidation Methodology
The structure of Linariifolioside was determined using a combination of spectroscopic and

chemical methods. The general workflow for the structural elucidation of a flavonoid glycoside

like Linariifolioside is depicted below.
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Extraction & Isolation
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Final_Structure

Final Structure of Linariifolioside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Linariifolioside: A Technical Overview of its Structural
Elucidation and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675464#linariifolioside-structural-elucidation-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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